![molecular formula C10H11NO3 B1610040 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid CAS No. 212578-38-6](/img/structure/B1610040.png)
4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
Overview
Description
“4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid” is a chemical compound with the empirical formula C8H9NO . It is a derivative of benzoxazine, a class of heterocyclic organic compounds .
Synthesis Analysis
The synthesis of several 3,4-dihydro-4-oxo-2-1,3-benzoxazine-carboxylic acids is described in the literature . The acids resulted from hydrogen carbonate hydrolysis of their corresponding esters which were prepared by condensation of salicylamide with various aldehydes and ketones . Another study describes the synthesis and biological evaluation of 4-phenylureido/thioureido-substituted 2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazines .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string CN1CCOc2cc(ccc12)S(Cl)(=O)=O
. Single-Crystal X-ray Diffraction (SC-XRD) is a common method used to analyze the crystal structure of such compounds .
Chemical Reactions Analysis
The reactions of 3-methyl-3,4-dihydro-2H-1,4-benzoxazines with 2-methoxyisopentanoyl chloride were found to be more selective compared to the acylation with other studied propanoyl chlorides . This fact was probably caused by the significant steric hindrance due to the isopropyl substituent in acyl chloride compared to the methyl group in reagents derived from propanoic acid .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the search results. However, a related compound, 3-甲基-3,4-二氢-2H-1,4-苯并噁嗪, has a melting point of 98-100°C and a boiling point of 165 °C (Press: 16 Torr). Its density is predicted to be 1.040±0.06 g/cm3 .
Scientific Research Applications
Synthesis and Peptidomimetic Building Blocks 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid and its derivatives are extensively used in chemical synthesis. For instance, they serve as intermediates in the stereoselective synthesis of various carboxylic acids, carboxylates, and carboxamides. These compounds have been explored for their potential as peptidomimetic building blocks, which are important in the development of peptide-like molecules for therapeutic purposes (Hrast, Mrcina, & Kikelj, 1999).
Innovative Synthesis Methods New methods for synthesizing benzoxazine derivatives, including this compound, have been a focus of research. These methods often involve starting materials like 2-aminophenol and employ one-pot reactions to produce various benzoxazine derivatives, highlighting the flexibility and adaptability of these compounds in synthetic chemistry (詹淑婷, 2012).
Biocatalytic Applications The derivatives of this compound have been used in lipase-catalyzed resolution studies. These studies involve understanding how enzymes like lipases can selectively catalyze the formation of specific enantiomers of a compound, which is crucial in the production of enantiomerically pure pharmaceuticals (Prasad et al., 2006).
Microwave-Catalyzed Synthesis Research has also delved into the microwave-catalyzed synthesis of benzoxazine derivatives. This approach significantly enhances the reaction rate and yield, demonstrating the efficacy of microwave irradiation in chemical synthesis, particularly for the production of pyrazol-5-ones (Dabholkar & Gavande, 2003).
Antibacterial Activity Some studies have explored the antibacterial properties of benzoxazine analogues. These compounds, synthesized from this compound and other derivatives, have shown promising results against various bacterial strains, highlighting their potential use in developing new antibacterial agents (Kadian, Maste, & Bhat, 2012).
Catalysis and Polymer Science The compound and its derivatives are also significant in polymer science. For example, its reaction with carboxylic acids and phenols as catalysts has been studied, contributing to our understanding of polymer curing processes and material science (Dunkers & Ishida, 1999).
Mechanism of Action
Target of Action
Similar compounds have been studied for their interactions with various biological targets .
Mode of Action
It’s known that the compound can undergo stereoselective acylation with various agents . This interaction could potentially lead to changes in the target molecules, affecting their function .
Result of Action
Similar compounds have shown antiviral activity in vitro , suggesting potential therapeutic applications.
Future Directions
The future directions for “4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid” could involve further exploration of its biological activities and potential applications. For instance, given the reported inhibitory activity of benzoxazines on human DNA topoisomerase I , further research could explore the potential of “this compound” and related compounds as anticancer agents.
properties
IUPAC Name |
4-methyl-2,3-dihydro-1,4-benzoxazine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-11-6-9(10(12)13)14-8-5-3-2-4-7(8)11/h2-5,9H,6H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSVIRLKDUUXSTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(OC2=CC=CC=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90445683 | |
Record name | 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
212578-38-6 | |
Record name | 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90445683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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